![molecular formula C7H13NS B8643809 3-[(Butan-2-yl)sulfanyl]propanenitrile CAS No. 54974-66-2](/img/structure/B8643809.png)
3-[(Butan-2-yl)sulfanyl]propanenitrile
Description
3-[(Butan-2-yl)sulfanyl]propanenitrile is a useful research compound. Its molecular formula is C7H13NS and its molecular weight is 143.25 g/mol. The purity is usually 95%.
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properties
CAS RN |
54974-66-2 |
|---|---|
Product Name |
3-[(Butan-2-yl)sulfanyl]propanenitrile |
Molecular Formula |
C7H13NS |
Molecular Weight |
143.25 g/mol |
IUPAC Name |
3-butan-2-ylsulfanylpropanenitrile |
InChI |
InChI=1S/C7H13NS/c1-3-7(2)9-6-4-5-8/h7H,3-4,6H2,1-2H3 |
InChI Key |
JAURTADZILAMQI-UHFFFAOYSA-N |
Canonical SMILES |
CCC(C)SCCC#N |
Origin of Product |
United States |
Synthesis routes and methods
Procedure details
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